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Compound of Interest

Compound Name: N,N-dimethylquinazolin-2-amine

Cat. No.: B11721357

Get Quote

Executive Safety Summary
N,N-Dimethylquinazolin-2-amine is a pharmacologically active heterocyclic amine. While

specific Safety Data Sheet (SDS) data for this exact derivative is often limited in public

repositories, its structural properties (quinazoline core + tertiary amine) dictate that it be treated

as a Corrosive Irritant and a Potential Sensitizer.

Immediate Hazard Profile:

Primary Risk: Severe eye damage (Category 1/2A) and skin irritation due to basicity (pKa

~7-9 range).

Secondary Risk: Acute toxicity via ingestion or inhalation of dust.

Physical State: Typically a solid powder; dust generation during weighing is the critical

exposure vector.

Core Directive: Treat this compound with the rigor reserved for "Category 3" toxic substances.

Do not rely solely on standard "lab safety" protocols; use the enhanced barrier techniques
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detailed below.

Risk Assessment & PPE Matrix
The following matrix synthesizes barrier protection based on the state of the chemical. A "one-

size-fits-all" approach is dangerous; protection must scale with the potential for dispersal.

Table 1: PPE Selection Matrix
Protection Zone

Solid Handling

(Weighing/Transfer)

Solution Handling

(<100 mM)

High Conc. /

Synthesis

Hand Protection

Double Nitrile (0.11

mm min. thickness).

Change outer pair

immediately after

weighing.

Single Nitrile.[1][2]

Inspect for micro-tears

before use.

Double Nitrile or

Laminate (Silver

Shield) if handling

>500mL.

Eye Protection

Chemical Splash

Goggles (Indirect

Vent).[3] Safety

glasses are

insufficient for fine

powders.

Safety Glasses with

side shields (ANSI

Z87.1+).

Face Shield +

Goggles.[3][4]

Respiratory

Fume Hood (Sash at

18"). If hood

unavailable:

N95/P100 Respirator

required.

Fume Hood

recommended.[3][5]

Fume Hood

MANDATORY.

Body Defense
Lab Coat (Buttoned,

Cotton/Poly blend).
Lab Coat.[3][4][6][7]

Lab Coat + Chemical

Apron (Tyvek/PVC).
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Critical Note on Glove Permeation: Organic amines can permeate nitrile rubber. For N,N-

dimethylquinazolin-2-amine, assume a breakthrough time of <15 minutes upon direct contact.

Splash response: Remove gloves immediately, wash hands, re-glove.

Operational Protocol: From Solid to Solution
This workflow is designed to minimize the "Dust-to-Lung" pathway, which is the highest risk

during the initial setup.

Phase A: Preparation & Weighing
Static Control: Use an ionizing fan or anti-static gun if available. Quinazoline powders are

often electrostatic; "flying powder" is a major contamination source.

The "Boat-in-Jar" Method:

Place your weighing boat inside a secondary jar or deep beaker.

Transfer the solid into the boat while it is contained within the jar.

This catches any stray particles that fall off the spatula, preventing benchtop

contamination.

Phase B: Solubilization (The Critical Transition)
Solvent Choice: DMSO or Ethanol are common.

Exotherm Check: Add solvent slowly. Tertiary amines can generate heat upon protonation or

solvation.

Venting: Do not cap the vial tightly immediately after adding solvent. Allow pressure

equilibration for 30 seconds in the hood to prevent "vial pop" and aerosolization.
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Phase C: Decontamination
Wipe Down: Use a 10% Ethanol/Water wipe to clean the balance area.

Acid Wash (Optional): If visible residue remains, a weak citric acid solution can help

solubilize and neutralize the amine before final cleaning.

Visualization of Safety Logic
Diagram 1: PPE Decision Workflow
This logic gate ensures you are never under-protected based on the task at hand.
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Caption: Decision logic for selecting PPE based on physical state and concentration risks.

Emergency Response & Disposal
Spill Management (The "Isolate-Absorb" Protocol)
Do not attempt to dilute a spill with water immediately; this spreads the contamination.

Isolate: Evacuate the immediate 3-meter radius. Post "DO NOT ENTER" signage.[2]

PPE Up: Don goggles, double gloves, and a buttoned lab coat before re-entering.

Absorb: Cover the liquid spill with vermiculite or spill pads. If solid, cover with wet paper

towels to prevent dust, then scoop.

Neutralize (Surface): After bulk removal, wipe the surface with 1% Acetic Acid or Citric Acid

to neutralize trace amine residues, followed by soap and water.

Diagram 2: Spill Response Workflow

Spill Detected Assess Volume
& State Isolate Area Absorb

(Vermiculite/Pads)
Neutralize Surface

(Weak Acid)
Hazardous Waste
(Tag: Basic/Toxic)

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning spills of organic amines.

Disposal Compliance
Segregation: Never dispose of N,N-dimethylquinazolin-2-amine with Oxidizers or Strong

Acids. The resulting reaction can be violent or generate toxic fumes.[8]

Container: High-density polyethylene (HDPE) is preferred. Avoid metal containers due to

potential corrosion over time.

Labeling: Tag as "Hazardous Waste - Toxic / Irritant - Organic Alkali."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide: N,N-Dimethylquinazolin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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handling-guide-n-n-dimethylquinazolin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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